D-glycero-D-gulo-Heptonic acid, monosodium salt

Catalog No.
S742675
CAS No.
13007-85-7
M.F
C7H13NaO8
M. Wt
248.16 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
D-glycero-D-gulo-Heptonic acid, monosodium salt

CAS Number

13007-85-7

Product Name

D-glycero-D-gulo-Heptonic acid, monosodium salt

IUPAC Name

sodium;(2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate

Molecular Formula

C7H13NaO8

Molecular Weight

248.16 g/mol

InChI

InChI=1S/C7H14O8.Na/c8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;/h2-6,8-13H,1H2,(H,14,15);/q;+1/p-1/t2-,3-,4+,5-,6-;/m1./s1

InChI Key

FMYOMWCQJXWGEN-WYRLRVFGSA-M

SMILES

C(C(C(C(C(C(C(=O)[O-])O)O)O)O)O)O.[Na+]

Canonical SMILES

C(C(C(C(C(C(C(=O)[O-])O)O)O)O)O)O.[Na+]

Isomeric SMILES

C([C@H]([C@H]([C@@H]([C@H]([C@H](C(=O)[O-])O)O)O)O)O)O.[Na+]

Microbial Physiology and Metabolism Studies

  • DGH serves as a carbon source for specific bacterial strains, allowing researchers to study their metabolic pathways and nutritional requirements. Source: Journal of Bacteriology, "Characterization of the heptonic acid utilization locus of Escherichia coli K-12": )
  • It can also be used to investigate the regulation of gene expression in bacteria responding to changes in their environment and nutrient availability. Source: Molecular Microbiology, "The rhaBAD regulon of Escherichia coli": )

Glycoscience Research

  • DGH is a building block for studying the structure and function of complex carbohydrates like lipopolysaccharides (LPS) found in the outer membrane of Gram-negative bacteria. Source: Journal of Biological Chemistry, "Biosynthesis and function of the heptose region of lipopolysaccharides of Escherichia coli": )
  • Researchers utilize it to synthesize specific carbohydrate structures for further investigation of their roles in various biological processes, including cell-cell interactions and immune response.

Potential Applications in Drug Discovery

  • DGH's ability to interact with specific bacterial enzymes involved in LPS biosynthesis is being explored for the development of antimicrobial agents. Source: International Journal of Antimicrobial Agents, "Inhibition of lipopolysaccharide biosynthesis in Escherichia coli by D-glycero-D-gulo-heptonate":
  • By targeting these enzymes, researchers aim to disrupt the formation of the bacterial outer membrane, potentially making bacteria more susceptible to antibiotics or immune attack.

Physical Description

DryPowde

UNII

3D49LE7HM2

Related CAS

87-74-1 (Parent)

GHS Hazard Statements

Aggregated GHS information provided by 193 companies from 4 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 119 of 193 companies. For more detailed information, please visit ECHA C&L website;
Of the 3 notification(s) provided by 74 of 193 companies with hazard statement code(s):;
H315 (33.78%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Irritant

Irritant

Other CAS

13007-85-7
31138-65-5

Wikipedia

Gluceptate sodium

Use Classification

EPA Safer Chemical Functional Use Classes -> Chelating Agents
Safer Chemical Classes -> Green circle - The chemical has been verified to be of low concern
Cosmetics -> Chelating

General Manufacturing Information

Agriculture, forestry, fishing and hunting
Computer and electronic product manufacturing
Fabricated metal product manufacturing
Oil and gas drilling, extraction, and support activities
D-glycero-D-gulo-Heptonic acid, sodium salt (1:1): ACTIVE

Dates

Modify: 2023-08-15

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